Cas no 946787-23-1 (3-[(2,5-Dimethylphenoxy)methyl]piperidine)

• Product Name: 3-[(2,5-Dimethylphenoxy)methyl]piperidine
• CAS No: 946787-23-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 4721792
• Update Time: 2025-10-18

3-[(2,5-Dimethylphenoxy)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2,5-Dimethylphenoxy)methyl]piperidine
• 3-((2,5-Dimethylphenoxy)methyl)piperidine
• 3-(2,5-dimethylphenoxymethyl)piperidine

• Inchi： 1S/C14H21NO/c1-11-5-6-12(2)14(8-11)16-10-13-4-3-7-15-9-13/h5-6,8,13,15H,3-4,7,9-10H2,1-2H3
• InChI Key： ZTHMZFJPWWTDJI-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1C)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Topological Polar Surface Area: 21.3

3-[(2,5-Dimethylphenoxy)methyl]piperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-[(2,5-Dimethylphenoxy)methyl]piperidine

Introduction to 3-[(2,5-Dimethylphenoxy)methyl]piperidine (CAS No. 946787-23-1)

3-[(2,5-Dimethylphenoxy)methyl]piperidine, identified by the CAS number 946787-23-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class, which is well-documented for its versatile applications in medicinal chemistry due to its structural flexibility and ability to interact with biological targets. The presence of a dimethylphenyl moiety and a methylpiperidine backbone enhances its pharmacological potential, making it a compound of considerable interest in the development of novel therapeutic agents.

The dimethylphenoxy substituent in the molecular structure of 3-[(2,5-Dimethylphenoxy)methyl]piperidine contributes to its unique chemical properties, including solubility and metabolic stability. These characteristics are crucial for optimizing drug delivery systems and ensuring efficacy in biological environments. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of this compound with various biological targets, providing insights into its potential therapeutic applications.

In the context of modern drug development, 3-[(2,5-Dimethylphenoxy)methyl]piperidine has been explored as a key intermediate in synthesizing molecules targeting neurological disorders. The piperidine ring is particularly relevant in this domain, as it mimics natural bioactive molecules that interact with neurotransmitter receptors. Studies have indicated that derivatives of this compound may exhibit properties conducive to treating conditions such as depression, anxiety, and cognitive impairments. The dimethylphenyl group further enhances its potential by providing a scaffold that can be modified to improve selectivity and reduce side effects.

Recent research has also highlighted the compound's role in developing treatments for infectious diseases. The structural features of 3-[(2,5-Dimethylphenoxy)methyl]piperidine allow it to interfere with essential pathways in pathogens, making it a promising candidate for antiviral and antibacterial applications. For instance, modifications to the methylpiperidine backbone have shown promise in disrupting viral protease enzymes, which are critical for viral replication. This aligns with global efforts to combat emerging infectious diseases where novel chemical entities are highly sought after.

The synthesis of 3-[(2,5-Dimethylphenoxy)methyl]piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also minimize waste, aligning with sustainable chemistry principles. The development of such synthetic routes is essential for scaling up production and making the compound more accessible for further research and commercialization.

From a pharmacokinetic perspective, 3-[(2,5-Dimethylphenoxy)methyl]piperidine exhibits favorable properties that enhance its suitability as a drug candidate. The compound's moderate lipophilicity ensures good membrane permeability, while its metabolic stability allows for prolonged activity at target sites. Additionally, preliminary studies suggest that it may exhibit low toxicity profiles, which is a critical factor in drug development. These attributes make it an attractive candidate for further preclinical and clinical investigations.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the evaluation of compounds like 3-[(2,5-Dimethylphenoxy)methyl]piperidine. Predictive models can rapidly assess potential interactions with biological targets and predict pharmacological outcomes based on structural features alone. This approach has significantly reduced the time required to identify promising candidates from large chemical libraries. As a result, compounds like this one are being prioritized for experimental validation at an unprecedented pace.

In conclusion,3-[(2,5-Dimethylphenoxy)methyl]piperidine (CAS No. 946787-23-1) represents a compelling example of how structural innovation in pharmaceutical chemistry can lead to novel therapeutic agents. Its unique combination of chemical properties makes it suitable for addressing diverse medical challenges across multiple therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies,this compound holds significant promise for contributing to advancements in human health.